Difunctionalization of unactivated olefins via selective electrochemical chlorosulfuration or chlorosulfoxidation†
Green Chemistry Pub Date: 2022-07-13 DOI: 10.1039/D2GC02134J
Abstract
Direct difunctionalization of olefins—which are the most commonly used compounds in organic synthesis—is a powerful tool for rapid formation of structurally complex building blocks from readily available starting materials. However, difunctionalization of unactivated olefins remains a formidable challenge. Herein, we describe a green, cost-effective, and eco-friendly electrochemical protocol for selective chlorosulfuration or chlorosulfoxidation of unactivated alkenes. This electrochemical method creates the potential possibility for the preparation of high-value-added products in a more sustainable and greener manner.
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